Cas no 1179138-52-3 ({1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine)

• Product Name: {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine
• CAS No: 1179138-52-3
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 5691547
• PubChem ID: 54595283
• Update Time: 2025-10-30

{1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1179138-52-3
• (1-[4-(2-Methoxyphenyl)phenyl]ethyl)(methyl)amine
• EN300-86129
• AKOS005820662
• {1-[4-(2-methoxyphenyl)phenyl]ethyl}(methyl)amine
• Z732841022
• 1-[4-(2-methoxyphenyl)phenyl]-N-methylethanamine
• CS-0263311
• [1,1'-Biphenyl]-4-methanamine, 2'-methoxy-N,α-dimethyl-
• {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine

• Inchi： 1S/C16H19NO/c1-12(17-2)13-8-10-14(11-9-13)15-6-4-5-7-16(15)18-3/h4-12,17H,1-3H3
• InChI Key： VUNASJSRFXGKOT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC(=CC=1)C(C)NC

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Boiling Point: 328.6±30.0 °C(Predicted)
• pka: 9.58±0.10(Predicted)

Additional information on {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine

Chemical Profile of {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine and CAS No. 1179138-52-3

{1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine} is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1179138-52-3, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry. The presence of a phenethylamine core structure, combined with a methoxy group and a methylamine substituent, suggests a high degree of molecular complexity that may contribute to its interaction with various biological targets.

The structural framework of {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine consists of multiple aromatic and aliphatic components, which are strategically positioned to potentially influence its pharmacokinetic and pharmacodynamic profiles. The phenyl ring at the 4-position, linked to another phenyl ring through an ethyl bridge, creates a bulky side chain that could enhance binding affinity to specific receptors or enzymes. Additionally, the methoxy group at the 2-position of the second phenyl ring introduces a polar moiety that may improve solubility and metabolic stability.

In recent years, there has been growing interest in exploring the therapeutic potential of phenethylamine derivatives due to their reported interactions with neurotransmitter systems. Studies have indicated that compounds with similar structural motifs may exhibit effects on monoamine pathways, which are implicated in various neurological disorders. {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine has been investigated for its potential role in modulating these pathways, although further research is necessary to fully elucidate its mechanisms of action.

The synthesis of {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system efficiently. These methods not only enhance yield but also minimize the formation of undesired byproducts, ensuring a high-quality final product suitable for downstream applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine with greater accuracy. Molecular docking studies have been conducted using refined computational models to identify potential binding interactions with target proteins. These virtual screening approaches have helped prioritize compounds for experimental validation, streamlining the drug discovery process.

The pharmacological evaluation of {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine has revealed intriguing properties that warrant further investigation. Preclinical studies suggest that this compound may possess anxiolytic and antidepressant-like effects, making it a candidate for treating mood disorders. Additionally, its structural features hint at potential applications in neuroprotection against oxidative stress-induced damage, which is relevant in conditions such as Alzheimer's disease and Parkinson's disease.

From a chemical biology perspective, {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine serves as a valuable scaffold for developing novel bioactive molecules. By modifying specific functional groups within its structure, researchers can fine-tune its pharmacological profile to achieve desired therapeutic outcomes. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

The industrial relevance of {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine extends beyond academic research, as it represents a prototype for high-value specialty chemicals. Its synthesis can be scaled up for production under controlled conditions, making it feasible for commercial applications in pharmaceutical manufacturing. Collaborative efforts between academia and industry are essential to bridge the gap between laboratory discoveries and market-ready products.

Future directions in the study of {1-4-(2-Methoxyphenyl)phenylethyl}(methyl)amine include exploring its interactions with complex biological systems using cutting-edge techniques such as single-cell analysis and organ-on-a-chip platforms. These innovative approaches will provide deeper insights into how this compound affects cellular processes at multiple levels, ultimately contributing to more effective drug design strategies.